Saxitoxin dihydrochloride

• IUPAC Name: [(3aS,4R,10aS)-2,6-diamino-10,10-dihydroxy-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl]methyl carbamate;dihydrochloride
• InChI: InChI=1S/C10H17N7O4.2ClH/c11-6-15-5-4(3-21-8(13)18)14-7(12)17-2-1-9(19,20)10(5,17)16-6;;/h4-5,19-20H,1-3H2,(H2,12,14)(H2,13,18)(H3,11,15,16);2*1H/t4-,5-,10-;;/m0../s1
• InChI Key: YHAHUGQQOBPXOZ-UIPPETONSA-N
• Canonical SMILES: C1CN2C(=NC(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)N.Cl.Cl
• Isomeric SMILES: C1CN2C(=N[C@H]([C@H]3[C@]2(C1(O)O)NC(=N3)N)COC(=O)N)N.Cl.Cl
• Molecular Formula: C10H19Cl2N7O4
• DSSTOX Substance ID: DTXSID60189042
• Molecular Weight: 372.21 g/mol
• Physical Description: White hygroscopic solid; [Merck Index]
• Solubility: Very soluble in water, Very soluble in methanol; sparingly soluble in ethanol, glacial acetic acid; practically insoluble in lipid solvents, Very soluble in methanol; slightly soluble in ethanol, glacial acetic acid; insoluble in alkalies
• Mechanism of Action: Saxitoxin, originally isolated from toxic Alaskan butter clams (Saxidomus giganteus) is actually a family of neurotoxins and includes nesaxitin and gonyautoxin one through four. All block neural transmission at the neuromuscular junction by binding to the surface of the sodium channels and interrupting the flow of Na+ ions; apical vesicles (AV) nodal conduction may be suppressed, there may be direct suppression of respiratory cernter and progressive reduction of peripheral nerve excitability., Marine neurotoxins are natural products produced by phytoplankton and select species of invertebrates and fish. These compounds interact with voltage-gated sodium, potassium and calcium channels and modulate the flux of these ions into various cell types. This review provides a summary of marine neurotoxins, including their structures, molecular targets and pharmacologies. Saxitoxin and its derivatives, collectively referred to as paralytic shellfish toxins (PSTs), are unique among neurotoxins in that they are found in both marine and freshwater environments by organisms inhabiting two kingdoms of life. Prokaryotic cyanobacteria are responsible for PST production in freshwater systems, while eukaryotic dinoflagellates are the main producers in marine waters. Bioaccumulation by filter-feeding bivalves and fish and subsequent transfer through the food web results in the potentially fatal human illnesses, paralytic shellfish poisoning and saxitoxin pufferfish poisoning. These illnesses are a result of saxitoxin's ability to bind to the voltage-gated sodium channel, blocking the passage of nerve impulses and leading to death via respiratory paralysis. Recent advances in saxitoxin research are discussed, including the molecular biology of toxin synthesis, new protein targets, association with metal-binding motifs and methods of detection. The eco-evolutionary role(s) PSTs may serve for phytoplankton species that produce them are also discussed.
• Color/Form: White solid
• CAS No.: 35554-08-6

Description

Saxitoxin dihydrochloride is a potent neurotoxin that is commonly found in shellfish and is produced by dinoflagellate and cyanobacterial blooms in seawater or fresh water. It is a certified reference material with a nominal concentration of 20 μg/g in hydrochloric acid. The CAS Number for this compound is 35554-08-6.

Synthesis Analysis

Saxitoxin biosynthesis is catalyzed by eight enzymes encoded in their corresponding sxt core genes. SxtU, one of these genes, encodes a short-chain dehydrogenase that participates in the last step of the STX synthesis.

Molecular Structure Analysis

The molecular structure of this compound contains a Rossmann fold with seven β-sheets and eight α-helices in each monomer.

Chemical Reactions Analysis

Saxitoxin-group toxins or paralytic shellfish toxins (PSTs) are neurotoxins produced by certain microorganisms from the Cyanobacteria and Pyrrophyta phylum.

Physical And Chemical Properties Analysis

This compound is an amorphous hygroscopic solid. It has a molecular weight of 372.21 g·mol-1.

Scientific Research Applications

• Receptor Targeting : Saxitoxin (STX) is known for its high affinity and selectivity for various pharmacological receptors. Initially thought to only target voltage-gated sodium channels, it has been found to also bind to calcium and potassium channels, neuronal nitric oxide synthase, STX metabolizing enzymes, and certain blood proteins in pufferfish (Llewellyn, 2006).

• Reference Material in Diagnostics : Saxitoxin is used as a reference material in diagnostic test kits, primarily in its dihydrochloride salt form due to the poor stability of its free base form. This application is vital for ensuring accurate measurements in scientific studies (Turnbull et al., 2020).

• Neurotoxicity and Paralytic Shellfish Poisoning : As a neurotoxic alkaloid, saxitoxin and its analogs, known as paralytic shellfish toxins (PSTs), are the causative agents of paralytic shellfish poisoning (PSP). They are associated with marine dinoflagellates and freshwater cyanobacteria, leading to extensive blooms worldwide. Understanding the transformation and degradation of PSTs is crucial for developing detoxification methods for contaminated water and shellfish (Wiese et al., 2010).

• Sodium Channel Inhibition Studies : The inhibition of sodium channels by saxitoxin is a key area of research, providing insights into the physiology of these channels. Studies on the binding of saxitoxin and its mechanism of action reveal valuable information about the functioning of excitable membranes (Strichartz et al., 1986).

• Pharmaceutical Potential : Some PSTs, including saxitoxin, have shown pharmaceutical potential. They have been explored for use as long-term anesthetics in treating chronic conditions like anal fissures and tension-type headaches. This highlights the need for a deeper understanding of saxitoxin's biosynthesis and potential medical applications (Wiese et al., 2010).

• Detection and Inactivation in Food Safety : Research has been conducted on detecting and inactivating saxitoxin in food products like skim milk. This is crucial for public health safety, particularly in preventing saxitoxin contamination in the food supply (Lumor et al., 2012).

• Molecular Probing and Clinical Importance : Saxitoxin is a significant molecular probe for studying nervous processes due to its neurotoxic properties. It's also a source of public health issues, highlighting its clinical importance (Bower et al., 1981).

• Rapid Detection Methods : Innovative methods like laser tweezers Raman spectroscopy have been developed for the fast detection of saxitoxin. Such techniques are vital in red tide detection, medical research, food safety, and even warfare agent applications (Huai et al., 2013).

Mechanism of Action

Target of Action

The primary target of saxitoxin dihydrochloride (STX) is the voltage-dependent sodium channel , a transmembrane protein . This protein undergoes subtle conformational changes upon activation by voltage . Sodium channels play a crucial role in the generation and propagation of action potentials in neurons and muscle cells, thus being critical for the proper functioning of the nervous system.

Mode of Action

This compound binds to the voltage-gated sodium channels, inhibiting the influx of sodium ions into cells . This blockage suppresses the generation of action potentials, leading to a decrease in neuronal signaling . The binding of STX to these channels is reversible, which means the effect of the toxin can be alleviated once it is removed from the system .

Biochemical Pathways

This compound affects the biochemical pathway involving the generation and propagation of action potentials in neurons and muscle cells. By blocking sodium channels, STX prevents the creation of appropriate action potentials in nerves and muscle fibers . This blockage disrupts normal neuronal signaling, leading to the symptoms associated with saxitoxin poisoning.

Pharmacokinetics

The pharmacokinetics of this compound involves its absorption, distribution, metabolism, and excretion (ADME). It is known that the onset of symptoms can occur within 0.5 to 2 hours after ingestion , indicating rapid absorption and distribution

Result of Action

The primary result of this compound’s action is the induction of paralytic shellfish poisoning (PSP) in humans . This condition is characterized by muscle paralysis and cardiorespiratory failure . In severe cases, ingestion of STX can lead to respiratory arrest, cardiovascular failure, coma, and even death if untreated .

Action Environment

The action of this compound can be influenced by various environmental factors. STX is produced by certain species of marine dinoflagellates and freshwater cyanobacteria . These organisms can proliferate under optimal growth conditions to form harmful algal blooms, leading to the accumulation of saxitoxins in shellfish, fishes, and other organisms . The consumption of these contaminated organisms can lead to saxitoxin poisoning in humans . Therefore, the presence and concentration of STX in the environment can significantly influence its action, efficacy, and stability.

Safety and Hazards

Exposure to saxitoxin most commonly occurs following ingestion of certain fish that contain it in their tissues. Ingestion of saxitoxin can cause numbness of the oral mucosa as quickly as 30 minutes after exposure. If sufficient quantities are ingested, Saxitoxin dihydrochloride causes paresthesia (numbness), paralysis, respiratory arrest.

Future Directions

Research on Saxitoxin dihydrochloride promotes a better understanding of the biosynthesis and metabolism of saxitoxin-group toxins in PST-producing organisms, which may potentially contribute to a better strategy in combating harmful algal blooms especially dinoflagellate blooms in the future.

Biochemical Analysis

Biochemical Properties

Saxitoxin dihydrochloride plays a significant role in biochemical reactions. The primary molecular target of this compound is the voltage-dependent sodium channel, a transmembrane protein that undergoes subtle conformational changes upon activation by voltage . This interaction with sodium channels can lead to a variety of biochemical effects.

Cellular Effects

This compound has profound effects on various types of cells and cellular processes. It can lead to paralytic shellfish poison intoxications in humans and deaths by muscle paralysis and cardiorespiratory failure . In addition, it has been found to modulate phagocytic activity and reactive oxygen species (ROS) production in certain cell types .

Molecular Mechanism

This compound exerts its effects at the molecular level primarily through its interaction with voltage-dependent sodium channels . By binding to these channels, it inhibits the influx of sodium ions into cells, leading to the suppression of cell action potentials and ultimately resulting in muscle paralysis .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For instance, it has been observed that the toxin is normally cleared rapidly from the body via the urine, so that individuals who survive for 12 – 24 hours usually recover .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. For instance, a study found that when mice were exposed to different concentrations of this compound for 21 days, no adverse effects were observed at a dose rate of up to 730 g/kg bw/day .

Metabolic Pathways

This compound is involved in several metabolic pathways. Metabolic transformations of the original mixture of saxitoxins present in the toxic dinoflagellate can take place in the shellfish (or other primary vectors) and other members of the trophic chain, including humans .

Transport and Distribution

This compound is transported and distributed within cells and tissues. In vitro transport experiments of intestinal absorption in rat and human cell lines using this compound have provided evidence for an active transport system for saxitoxins .

Subcellular Localization

Given its interaction with voltage-dependent sodium channels, it is likely that it localizes to the cell membrane where these channels are present .